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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B068479 Get Quote

This guide provides an in-depth overview of the physicochemical properties of 2-
(Trifluoromethoxy)benzyl alcohol, a versatile building block in organic synthesis, particularly

valued in the pharmaceutical and agrochemical industries.[1] Its utility stems from the presence

of the trifluoromethoxy group, which can enhance the metabolic stability and lipophilicity of

target molecules. This document is intended for researchers, scientists, and professionals

engaged in drug development and chemical synthesis.

Physicochemical Properties
The fundamental molecular attributes of 2-(Trifluoromethoxy)benzyl alcohol are summarized

in the table below. These properties are essential for its application in synthetic chemistry,

influencing reaction kinetics, solubility, and purification strategies.
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Property Value

Molecular Formula C8H7F3O2[2][3]

Molecular Weight 192.14 g/mol [2][3]

Boiling Point 96-98°C at 12 mmHg[2][3]

Density (Predicted) 1.337 ± 0.06 g/cm³[2][3]

Refractive Index 1.4480 to 1.4520[2][3]

Storage Conditions
Room Temperature, Sealed in Dry Conditions[2]

[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(Trifluoromethoxy)benzyl
alcohol are typically proprietary or published in peer-reviewed chemical literature. The

following section outlines a generalized workflow for the characterization of such a chemical

entity, providing a conceptual framework for laboratory practice.

A generalized experimental workflow for the characterization of a synthesized chemical

compound like 2-(Trifluoromethoxy)benzyl alcohol is depicted in the following diagram. This

process ensures the purity and confirms the identity of the target molecule.

Caption: A conceptual workflow for the synthesis, purification, and characterization of a

chemical compound.

This diagram illustrates a logical progression from the initial synthesis and purification of the

compound to its detailed analysis using various spectroscopic and chromatographic techniques

to confirm its structure and purity. The final step involves the determination of its physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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